1-(3-Chlorophenyl)-2-(pyridin-2-yl)ethyl alcohol

• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-pyridin-2-ylethanol
• InChI: InChI=1S/C13H12ClNO/c14-11-5-3-4-10(8-11)13(16)9-12-6-1-2-7-15-12/h1-8,13,16H,9H2
• InChI Key: ILGTXHGFCNFDBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC(C2=CC(=CC=C2)Cl)O

Description

1-(3-Chlorophenyl)-2-(pyridin-2-yl)ethyl alcohol is a useful research compound. Its molecular formula is C13H12ClNO and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml of a solution of 5.58 g of 2-picoline in tetrahydrofuran was cooled to -65° C., followed by the dropwise addition thereto of 26.4 ml of a 2.5M solution of n-butyllithium in hexane. The obtained mixture was stirred at a bulk temperature of -50° to -30° C. for 30 minutes, followed by the dropwise addition thereto of 50 ml of a tetrahydrofuran solution of 8.85 g of 3-chlorobenzaldehyde at -50° C. The temperature of the obtained mixture was raised to 0° C. The resulting mixture was cooled, treated with an aqueous solution of ammonium chloride, and extracted with ethyl acetate. The organic phase was dried over anhydrous magnesium sulfate and concentrated (yield: 13.5 g). This concentrate was used in the subsequent step without purification.